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Compound of Interest
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Cat. No.: B1584534 Get Quote

An In-depth Technical Guide to Diethyl
Allylmalonate
Audience: Researchers, scientists, and drug development professionals.

Introduction
Diethyl allylmalonate is a significant organic compound utilized as a key intermediate in the

synthesis of a variety of molecules, including vitamins, barbiturates, and non-steroidal anti-

inflammatory agents.[1][2] Its chemical structure, featuring a reactive methylene group and an

allyl substituent, allows for a wide range of chemical transformations, making it a versatile

building block in organic chemistry and pharmaceutical development. This document provides

a comprehensive overview of its chemical properties, synthesis, and key applications.

Chemical Properties and Identification
Diethyl allylmalonate is a colorless to slightly yellow liquid.[3] Key quantitative and identifying

data are summarized in the table below.
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Property Value Reference

Molecular Formula C10H16O4 [1][2][3][4]

Molecular Weight 200.23 g/mol [1][3][4][5]

IUPAC Name
diethyl 2-prop-2-

enylpropanedioate
[2][4]

CAS Number 2049-80-1 [1][2][3][4][5]

Density 1.015 g/mL at 25 °C [1][3]

Boiling Point 222-223 °C [1][3]

Refractive Index n20/D 1.431 [1][3]

Flash Point 71 °C (160 °F) - closed cup

SMILES
CCOC(=O)C(CC=C)C(=O)OC

C
[4]

InChI

1S/C10H16O4/c1-4-7-

8(9(11)13-5-2)10(12)14-6-

3/h4,8H,1,5-7H2,2-3H3

[4]

Synthesis of Diethyl Allylmalonate
The primary method for synthesizing diethyl allylmalonate is through the alkylation of diethyl

malonate with an allyl halide, such as allyl bromide.[1][5] This reaction is a classic example of

malonic ester synthesis.

This protocol describes the synthesis of diethyl allylmalonate from diethyl malonate and allyl

bromide.[1][5]

Materials:

Diethyl malonate

Allyl bromide

Anhydrous potassium carbonate (K2CO3)
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Anhydrous acetonitrile (CH3CN)

Celite

500 mL three-neck round bottom flask

Stirring apparatus

Heating mantle

Condenser

Filtration apparatus

Rotary evaporator

Procedure:

Under a nitrogen atmosphere, add diethyl malonate (20 g), anhydrous potassium carbonate

(43 g), and anhydrous acetonitrile (200 mL) to a 500 mL three-neck round bottom flask.[1][5]

Stir the reaction mixture at room temperature for 10 minutes.[5]

Slowly add allyl bromide (23 g) to the reaction mixture at room temperature.[5]

Heat the reaction mixture to 80°C and maintain for 24 hours.[5]

After 24 hours, cool the mixture to room temperature.[5]

Filter the mixture through a bed of celite to remove solid residues.[5]

Wash the celite bed with acetonitrile (100 mL).[5]

Combine the filtrates and concentrate them using a rotary evaporator to yield diethyl
allylmalonate as a colorless liquid (approximately 24 g).[5]

The following diagram illustrates the key steps in the synthesis of diethyl allylmalonate.
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Caption: Workflow for the synthesis of diethyl allylmalonate.

Applications in Drug Development and Research
Diethyl allylmalonate serves as a crucial intermediate in the synthesis of various

pharmaceuticals.[1] The presence of the ester groups and the allyl group allows for further

chemical modifications. It is particularly important in the production of:

Barbiturates: The core structure can be cyclized with urea derivatives to form the barbiturate

ring system.[1][2]

Vitamins: It is a precursor in the synthesis of vitamins B1 and B6.[1]

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): The malonate backbone is a common

feature in several NSAID structures.[1]

The reactivity of the active methylene group is central to its utility, enabling the formation of

carbon-carbon bonds, a fundamental process in the construction of complex organic

molecules.[2]

The diagram below outlines the logical progression from diethyl allylmalonate to different

classes of pharmaceutical compounds.
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Caption: Role of diethyl allylmalonate as a precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl allylmalonate chemical formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584534#diethyl-allylmalonate-chemical-formula-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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